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Compound of Interest

Compound Name: Hexanoyl bromide

Cat. No.: B8684340

Disclaimer: A comprehensive, experimentally verified Material Safety Data Sheet (MSDS) for
hexanoyl bromide (CAS 51499-41-3) is not readily available in the public domain. This guide
has been compiled using computed data and safety information from structurally related
compounds, primarily other acyl bromides. The information herein should be used as a guide
and not as a substitute for a compound-specific, verified MSDS. All laboratory work should be
conducted with the utmost caution and under the supervision of qualified personnel.

Chemical Identification and Computed Properties

Hexanoyl bromide is an acyl bromide with the chemical formula CeH11BrO.[1] It is important
for researchers to be aware of its computed physical and chemical properties to ensure safe
handling and storage.

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b8684340?utm_src=pdf-interest
https://www.benchchem.com/product/b8684340?utm_src=pdf-body
https://www.benchchem.com/product/b8684340?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Hexanoyl-bromide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8684340?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

Foundational & Exploratory
Check Availability & Pricing

BENGHE

Property Value Source
Molecular Formula CeH11BroO PubChem[1]
Molecular Weight 179.05 g/mol PubChem[1]
CAS Number 51499-41-3 PubChem[1]
IUPAC Name hexanoyl bromide PubChem[1]
Canonical SMILES CCCCCC(=0)Br PubChem[1]
NIPYIXMXODGEES-
InChl Key PubChem[1]
UHFFFAOYSA-N
Computed XLogP3 2.6 PubChem[1]
Computed Hydrogen Bond
0 PubChem[1]
Donor Count
Computed Hydrogen Bond
1 PubChem[1]
Acceptor Count
Computed Rotatable Bond
4 PubChem[1]
Count
Computed Exact Mass 177.99933 PubChem[1]
Computed Monoisotopic Mass ~ 177.99933 PubChem[1]
Computed Topological Polar
P poiod 17.1 A2 PubChem[1]
Surface Area
Computed Heavy Atom Count 8 PubChem[1]
Computed Formal Charge 0 PubChem[1]
Computed Complexity 70.9 PubChem|[1]

Hazard Identification and Classification (Inferred)

Specific hazard classifications for hexanoyl bromide are not available. However, based on the
reactivity of similar acyl halides, such as acetyl bromide, it can be inferred that hexanoyl
bromide is a corrosive substance that reacts violently with water.[2][3][4] It is likely to cause
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severe skin burns and eye damage.[3][5] Inhalation may cause severe irritation to the
respiratory system.[6]

Inferred GHS Hazard Statements:

e H314: Causes severe skin burns and eye damage.

o H335: May cause respiratory irritation.

o EUHO014: Reacts violently with water.

The following diagram illustrates the inferred primary hazards associated with hexanoyl

bromide.

Primary Hazards
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Inferred Primary Hazards of Hexanoyl Bromide

Experimental Protocols: Safe Handling and
Emergency Procedures

Due to the lack of specific experimental protocols for hexanoyl bromide, the following
procedures are based on best practices for handling water-reactive and corrosive acyl halides
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like acetyl bromide.

Personal Protective Equipment (PPE)

A comprehensive assessment of the risks should be conducted before handling hexanoyl
bromide. The following PPE is mandatory:

PPE Category Specification

Eye Protection Chemical safety goggles and a face shield.[2]

Chemical-resistant gloves (e.g., butyl rubber,
Hand Protection Viton®). Consult glove manufacturer for specific

breakthrough times.

Flame-retardant lab coat and chemical-resistant
Body Protection apron. For larger quantities, a chemical-resistant
suit may be necessary.[5]

Work should be conducted in a certified

chemical fume hood.[2] If there is a risk of
Respiratory Protection inhalation, a NIOSH-approved respirator with an

appropriate cartridge for acid gases and organic

vapors should be used.

The following diagram outlines the essential PPE for handling hexanoyl bromide.
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Mandatory Personal Protective Equipment

Handling and Storage
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e Handling: Always handle hexanoyl bromide in a well-ventilated chemical fume hood.[5] Use
only non-sparking tools.[2] Avoid contact with skin, eyes, and clothing.[7] Do not breathe
vapors.[5] Keep away from heat, sparks, and open flames.[2] Containers should be kept
tightly closed when not in use.[8]

o Storage: Store in a cool, dry, well-ventilated area away from incompatible materials such as
water, alcohols, bases, and oxidizing agents.[8][9] The storage area should be equipped with
corrosion-resistant materials. Store in a tightly sealed container, preferably under an inert
atmosphere (e.g., nitrogen or argon).

First-Aid Measures

Exposure Route First-Aid Procedure

Move the person to fresh air immediately. If
Inhalation breathing has stopped, give artificial respiration.

Seek immediate medical attention.[3]

Immediately flush the affected area with copious
) amounts of water for at least 15 minutes while
Skin Contact . . .
removing contaminated clothing.[3] Seek

immediate medical attention.

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact upper and lower eyelids.[3] Remove contact

lenses if present and easy to do. Continue

rinsing. Seek immediate medical attention.

Do NOT induce vomiting. Rinse mouth with
) water. Never give anything by mouth to an
Ingestion , . . .
unconscious person. Seek immediate medical

attention.[5]

Fire-Fighting Measures

o Suitable Extinguishing Media: Use dry chemical, carbon dioxide (COz), or alcohol-resistant
foam.[8]
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e Unsuitable Extinguishing Media:DO NOT USE WATER.[8] Hexanoyl bromide reacts
violently with water, which will exacerbate the situation.

e Specific Hazards: Thermal decomposition can produce toxic and corrosive fumes, including
hydrogen bromide and carbon oxides.[8]

o Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear.[8]

Accidental Release Measures
o Personal Precautions: Evacuate the area and ensure adequate ventilation.[2] Wear
appropriate personal protective equipment as described in Section 3.1.

e Environmental Precautions: Prevent the material from entering drains or waterways.

» Methods for Cleaning Up: For small spills, absorb with a non-combustible, inert material such
as sand or vermiculite.[3] Place the absorbed material into a suitable, labeled container for
disposal. Do not use water for cleanup.[2]

Disposal Considerations

Waste hexanoyl bromide and contaminated materials must be disposed of as hazardous
waste.[8] Contact a licensed professional waste disposal service to dispose of this material.[3]
Do not dispose of it down the drain.

Toxicological and Ecological Information (Data Not
Available)

There is no specific toxicological or ecological data available for hexanoyl bromide. However,
due to its corrosive nature, it is expected to be harmful to aquatic life.[8] Release into the
environment should be avoided.

Stability and Reactivity

» Reactivity: Reacts violently with water, alcohols, and bases.[8]
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o Chemical Stability: Stable under recommended storage conditions (cool, dry, inert
atmosphere).[8]

» Conditions to Avoid: Exposure to moisture, heat, and flames.[8]

e Incompatible Materials: Water, strong oxidizing agents, strong bases, and alcohols.[9]

e Hazardous Decomposition Products: Thermal decomposition may produce hydrogen
bromide and carbon oxides.[8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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